Cas no 1805328-46-4 (Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1805328-46-4
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4850631
• Update Time: 2025-10-28

Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-15-9(14)6-3-2-5(4-10)7(13-6)8(11)12/h2-3,8H,4H2,1H3
• InChI Key： SLQVBPAYDZYCBJ-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(=O)OC)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate

Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805328-46-4): A Comprehensive Overview

Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805328-46-4) is a versatile compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential in the development of novel drugs and functional materials.

The molecular structure of Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate is composed of a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and a methyl ester group. These functional groups confer the compound with a range of chemical properties that make it suitable for various synthetic transformations and biological activities.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of the difluoromethyl group in Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate enhances its metabolic stability and bioavailability, making it an attractive candidate for the synthesis of new pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated pyridine derivatives exhibit potent activity against various pathogens, including bacteria and viruses.

In addition to its pharmaceutical applications, Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate has shown promise in the field of agrochemicals. The chloromethyl group provides reactivity that can be harnessed for the synthesis of herbicides and insecticides. Research conducted by a team at the University of California, Davis, revealed that compounds with similar structures exhibit high efficacy in controlling weeds and pests, while maintaining low toxicity to non-target organisms.

The synthetic versatility of Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate is another key factor contributing to its widespread use. The compound can undergo various reactions, such as nucleophilic substitution at the chloromethyl group and electrophilic aromatic substitution at the pyridine ring. These reactions enable the preparation of a wide array of derivatives with tailored properties for specific applications.

In materials science, Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate has been explored for its potential in the development of functional materials. The presence of fluorinated groups imparts unique physical and chemical properties to these materials, such as improved thermal stability and enhanced solubility. A recent study published in Advanced Materials reported that fluorinated pyridine derivatives can be used as building blocks for the synthesis of advanced polymers with applications in electronics and energy storage.

The safety profile of Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate is also an important consideration. While the compound is not classified as a hazardous material, it is essential to handle it with appropriate precautions to ensure safety in laboratory settings. Proper personal protective equipment (PPE) should be used, and adequate ventilation should be maintained during handling.

In conclusion, Methyl 3-(chloromethyl)-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1805328-46-4) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and synthetic versatility make it an invaluable tool for researchers and developers working on innovative solutions in these fields. As research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.